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Compound of Interest

Compound Name: 6-Methylpyridin-2(5H)-imine

Cat. No.: B15407472 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of 6-methylpyridin-2-amine,

the stable tautomer of 6-methylpyridin-2(5H)-imine. Due to the transient nature of the imine

tautomer, this document focuses on the synthesis, physicochemical properties, spectroscopic

data, and reactivity of the well-characterized amine form (CAS RN: 1824-81-3). Detailed

experimental protocols for its synthesis are provided, along with tabulated quantitative data for

easy reference. The guide also explores the amino-imino tautomerism inherent to the 2-

aminopyridine scaffold and illustrates key chemical transformations and workflows using

Graphviz diagrams.

Introduction
6-Methylpyridin-2-amine is a pivotal building block in organic synthesis, particularly in the

pharmaceutical and agrochemical industries.[1][2] Its structure, featuring a pyridine ring with

both an amino and a methyl group, offers multiple sites for chemical modification, making it a

versatile precursor for a wide range of more complex molecules.[3] This guide will delve into

the core chemical and physical characteristics of 6-methylpyridin-2-amine, with a particular

focus on its tautomeric relationship with the less stable 6-methylpyridin-2(5H)-imine.

Tautomerism: Amino vs. Imine Forms
The user's query specified 6-methylpyridin-2(5H)-imine. It is crucial to understand that 2-

aminopyridines exist in a tautomeric equilibrium with their corresponding pyridin-2(1H)-imine
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forms. Overwhelming spectroscopic and computational evidence indicates that the equilibrium

strongly favors the aromatic amino form.[4] This stability is attributed to the preservation of the

aromaticity of the pyridine ring in the amino tautomer. Consequently, 6-methylpyridin-2-amine is

the overwhelmingly predominant and isolable form, and a dedicated CAS number for the 6-
methylpyridin-2(5H)-imine tautomer is not available.

Below is a diagram illustrating the tautomeric equilibrium.

Caption: Tautomeric equilibrium between the major amino and minor imino forms.

Physicochemical and Toxicological Properties
The following tables summarize the key physicochemical and toxicological data for 6-

methylpyridin-2-amine.

Table 1: Physicochemical Properties

Property Value Reference(s)

CAS Number 1824-81-3 [5]

Molecular Formula C₆H₈N₂ [5]

Molecular Weight 108.14 g/mol [5]

Appearance
Yellowish crystalline low

melting solid
[3]

Melting Point 40-44 °C [5]

Boiling Point 208-209 °C [5]

pKa 7.41 [3]

Water Solubility Very faint turbidity [3]

LogP 0.4 [6]

Table 2: Toxicological Data
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Test Species Route Value Reference(s)

LD50 Rat Oral 100 mg/kg [7]

LD50 Rabbit Dermal 125 mg/kg [7]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of 6-methylpyridin-2-

amine.

Table 3: Spectroscopic Data Summary

Technique
Key Features and
Observed Values

Reference(s)

¹H NMR

(300 MHz, CDCl₃) δ (ppm):

7.14 (t), 6.32 (d), 6.13 (d), 5.23

(br s, NH₂), 2.28 (s, CH₃)

[8]

¹³C NMR

(75 MHz, CDCl₃) δ (ppm):

157.8, 156.7, 137.9, 113.0,

105.3, 24.1

[9]

IR Spectroscopy

Key absorptions (cm⁻¹): N-H

stretching, C=N and C=C ring

stretching

[10]

Mass Spectrometry m/z (100%) = 108 [9]

Crystal Structure
The crystal structure of 6-methylpyridin-2-amine has been determined by X-ray diffraction.[11]

Table 4: Crystallographic Data
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Parameter Value Reference(s)

Crystal System Monoclinic [11]

Space Group P2₁/c [11]

a (Å) 9.1006 (11) [11]

b (Å) 6.2458 (8) [11]

c (Å) 10.5598 (13) [11]

β (°) ** 100.952 (2) [11]

Volume (Å³) ** 589.29 (13) [11]

Z 4 [11]

Experimental Protocols
Synthesis of 6-Methylpyridin-2-amine via Chichibabin
Reaction
The Chichibabin reaction is a classic method for the amination of pyridines.[4]
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Start: 2-Picoline and Sodium Amide

React in an inert solvent
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Formation of anionic σ-adduct

Elimination of hydride ion
and hydrogen gas evolution

Acidic workup

Product: 6-Methylpyridin-2-amine

Click to download full resolution via product page

Caption: Workflow for the Chichibabin synthesis of 6-methylpyridin-2-amine.

Protocol:

In a flask equipped with a reflux condenser and a mechanical stirrer, add 2-picoline to an

inert solvent such as xylene.[12]

Carefully add sodium amide (NaNH₂) to the solution.[12]

Heat the reaction mixture to reflux. The progress of the reaction can be monitored by the

evolution of hydrogen gas and the appearance of a characteristic red color.[4][12]
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After the reaction is complete, cool the mixture to room temperature.

Perform an acidic workup to neutralize the reaction mixture and protonate the product.[12]

Extract the product with a suitable organic solvent.

Purify the product by distillation or recrystallization.

Synthesis from 2-Chloro-6-methylpyridine
An alternative synthesis involves the nucleophilic substitution of 2-chloro-6-methylpyridine with

ammonia.

Protocol:

In a sealed reaction vessel, dissolve 2-chloro-6-methylpyridine in a suitable solvent.

Add an aqueous solution of ammonia (e.g., 28%).[13]

Heat the reaction mixture in an autoclave at elevated temperature and pressure (e.g., 170

°C).[13]

After cooling, remove the excess ammonia under reduced pressure.[13]

The product can be isolated and purified by standard techniques such as extraction and

chromatography.

Reactivity and Applications
6-Methylpyridin-2-amine is a versatile intermediate. The amino group can act as a nucleophile,

reacting with various electrophiles. It is a key precursor in the synthesis of pharmaceuticals,

such as the antibacterial agent nalidixic acid, and is also used in the development of

agrochemicals and dyes.[1]

Example Reaction: Synthesis of (6-methyl-pyridin-2-
ylamino)-acetic acid
This reaction demonstrates the nucleophilicity of the amino group.[14]
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Caption: Synthesis of (6-methyl-pyridin-2-ylamino)-acetic acid.

Experimental Protocol:

A study describes the rapid and straightforward reaction of 2-amino-6-methylpyridine with

chloroacetic acid, which is complete in less than one minute.[14]

Conclusion
6-Methylpyridin-2-amine is a fundamentally important chemical intermediate with a rich

chemistry. While it exists in tautomeric equilibrium with 6-methylpyridin-2(5H)-imine, the

amino form is overwhelmingly favored, making it the subject of extensive study and application.

This guide has provided a detailed overview of its properties, synthesis, and reactivity, offering

valuable information for researchers and professionals in the chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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